Cas no 313240-92-5 (5-heptyl-2-4-(4-nonylcyclohexyl)phenylpyridine)

• Product Name: 5-heptyl-2-4-(4-nonylcyclohexyl)phenylpyridine
• CAS No: 313240-92-5
• MF: C₃₃H₅₁N
• MW: 461.764749765396
• CID: 6010249
• PubChem ID: 3126262
• Update Time: 2025-08-04

5-heptyl-2-4-(4-nonylcyclohexyl)phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-heptyl-2-4-(4-nonylcyclohexyl)phenylpyridine
• 5-heptyl-2-(4-(4-nonylcyclohexyl)phenyl)pyridine
• Pyridine, 5-heptyl-2-[4-(4-nonylcyclohexyl)phenyl]-
• 5-heptyl-2-[4-(4-nonylcyclohexyl)phenyl]pyridine
• F0349-2922
• AKOS000508299
• 313240-92-5

• Inchi： 1S/C33H51N/c1-3-5-7-9-10-12-13-15-28-17-20-30(21-18-28)31-22-24-32(25-23-31)33-26-19-29(27-34-33)16-14-11-8-6-4-2/h19,22-28,30H,3-18,20-21H2,1-2H3
• InChI Key： KNAJCTVOMAHVSB-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C3CCC(CCCCCCCCC)CC3)C=C2)=NC=C(CCCCCCC)C=C1

Computed Properties

• Exact Mass: 461.402150631g/mol
• Monoisotopic Mass: 461.402150631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 34
• Rotatable Bond Count: 16
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 0.927±0.06 g/cm3(Predicted)
• Boiling Point: 569.4±39.0 °C(Predicted)
• pka: 5.03±0.10(Predicted)

Additional information on 5-heptyl-2-4-(4-nonylcyclohexyl)phenylpyridine

Comprehensive Overview of 5-Heptyl-2-4-(4-Nonylcyclohexyl)Phenylpyridine (CAS No. 313240-92-5)

5-Heptyl-2-4-(4-nonylcyclohexyl)phenylpyridine (CAS No. 313240-92-5) is a specialized organic compound that has garnered significant attention in advanced material science and liquid crystal research. This compound belongs to the family of phenylpyridine derivatives, which are widely studied for their unique optical and electronic properties. Its molecular structure combines a pyridine ring with a heptyl chain and a nonylcyclohexyl group, making it a versatile building block for functional materials.

The compound's CAS number 313240-92-5 serves as a unique identifier in chemical databases, ensuring precise tracking in research and industrial applications. Recent trends in material science highlight the growing demand for liquid crystal compounds like 5-heptyl-2-4-(4-nonylcyclohexyl)phenylpyridine, particularly in the development of high-performance displays, optical devices, and smart materials. Researchers are increasingly exploring its potential in next-generation LCD technologies and organic electronics, where its thermal stability and mesomorphic properties are highly valued.

One of the most frequently asked questions about CAS 313240-92-5 revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, including cross-coupling and cyclization processes, with careful control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity and purity, which are critical for research and industrial applications.

In the context of sustainable chemistry, there is growing interest in optimizing the synthesis of 5-heptyl-2-4-(4-nonylcyclohexyl)phenylpyridine to reduce environmental impact. Green chemistry principles, such as the use of catalytic methods and biodegradable solvents, are being explored to enhance the compound's eco-friendly profile. This aligns with the broader industry shift toward green materials and sustainable manufacturing practices.

The optical properties of 5-heptyl-2-4-(4-nonylcyclohexyl)phenylpyridine make it a promising candidate for applications in photonic devices and sensors. Its ability to exhibit liquid crystalline phases at specific temperatures has been extensively studied for use in thermochromic materials and light-modulating systems. These applications are particularly relevant in the development of energy-efficient smart windows and adaptive optical filters, which are gaining traction in the construction and automotive industries.

From a commercial perspective, the demand for high-purity 313240-92-5 is driven by its use in advanced material formulations. Suppliers and manufacturers emphasize the importance of stringent quality control to meet the specifications required for research and industrial use. The compound's long alkyl chains and cyclohexyl groups contribute to its solubility and compatibility with various polymer matrices, expanding its utility in composite materials and coatings.

In summary, 5-heptyl-2-4-(4-nonylcyclohexyl)phenylpyridine (CAS No. 313240-92-5) represents a critical component in the field of functional materials. Its unique structural features and versatile applications underscore its importance in both academic research and industrial innovation. As the demand for smart materials and sustainable technologies continues to rise, this compound is poised to play a pivotal role in shaping the future of material science and engineering.